Cas no 1806389-68-3 (1,3-Dimethyl-5-ethoxy-4-fluorobenzene)

• Product Name: 1,3-Dimethyl-5-ethoxy-4-fluorobenzene
• CAS No: 1806389-68-3
• MF: C₁₀H₁₃FO
• MW: 168.208026647568
• CID: 5000750
• Update Time: 2023-08-24

1,3-Dimethyl-5-ethoxy-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-ethoxy-4-fluorobenzene

• Inchi： 1S/C10H13FO/c1-4-12-9-6-7(2)5-8(3)10(9)11/h5-6H,4H2,1-3H3
• InChI Key： AXQNQEUXGMRBHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C)C=C1C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2